Cas no 853725-39-0 (2-(5-nitro-1-phenyl-1H-1,3-benzodiazol-2-yl)sulfanylacetic acid)

• Product Name: 2-(5-nitro-1-phenyl-1H-1,3-benzodiazol-2-yl)sulfanylacetic acid
• CAS No: 853725-39-0
• MF: C₁₅H₁₁N₃O₄S
• MW: 329.330541849136
• CID: 3107811
• PubChem ID: 4961741
• Update Time: 2025-04-21

2-(5-nitro-1-phenyl-1H-1,3-benzodiazol-2-yl)sulfanylacetic acid Chemical and Physical Properties

Names and Identifiers

• [(5-nitro-1-phenyl-1H-benzimidazol-2-yl)thio]acetic acid
• 2-(5-nitro-1-phenyl-1H-1,3-benzodiazol-2-yl)sulfanylacetic acid
• 2-[(5-nitro-1-phenyl-1H-1,3-benzodiazol-2-yl)sulfanyl]acetic acid
• DJB72539
• CS-0224435
• Z66009421
• G26665
• EN300-11938
• 2-[(5-nitro-1-phenyl-1H-1,3-benzodiazol-2-yl)sulfanyl]aceticacid
• 2-(5-nitro-1-phenylbenzimidazol-2-yl)sulfanylacetic acid
• AKOS005199314
• 853725-39-0

• Inchi： 1S/C15H11N3O4S/c19-14(20)9-23-15-16-12-8-11(18(21)22)6-7-13(12)17(15)10-4-2-1-3-5-10/h1-8H,9H2,(H,19,20)
• InChI Key： XEURIMHZIXZOEI-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NC2C=C(C=CC=2N1C1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 329.04702701Da
• Monoisotopic Mass: 329.04702701Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles